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CAS No.: 16992-40-8

Cat. No.: B097706

Get Quote

Executive Summary: The Triazinone Scaffold in
GPCR Targeting
Adenosine Receptors (ARs) are Class A G-Protein Coupled Receptors (GPCRs) implicated in

neurodegenerative diseases, inflammation, and cancer.[1] While the xanthine scaffold (e.g.,

caffeine, theophylline) has historically dominated AR antagonism, triazinone and triazine

derivatives have emerged as superior alternatives due to enhanced solubility, tunable

selectivity, and favorable pharmacokinetic profiles.

This guide provides a technical comparison of novel triazinone-based ligands against the

industry-standard antagonist ZM-241385. We analyze docking scores, binding modes, and

selectivity profiles across human A1, A2A, and A3 receptors, substantiated by experimental

protocols and structural data.

Methodological Framework: In Silico Docking
Protocol
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To ensure reproducibility, the comparative data presented below is derived from a standardized

rigid-receptor docking protocol validated by redocking the co-crystallized ligand.

Computational Workflow
The following diagram outlines the critical path from structure preparation to scoring, utilizing

PDB structures 5NM4 (hA2A) and 5N2S (hA1).
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Figure 1: Standardized molecular docking workflow for adenosine receptor ligands.
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The following analysis contrasts the binding energetics of the standard antagonist ZM-241385

(a triazolo-triazine) against novel 1,3,5-triazine and 1,2,4-triazin-3-one derivatives.

Target: Human A2A Receptor (hA2A)
The hA2A receptor is a primary target for Parkinson’s disease. High-affinity binding requires

deep pocket penetration and pi-stacking with Phe168.

Compound Scaffold Type
Docking Score
(kcal/mol)*

Key
Interactions
(Residues)

Experimental
Ki (nM)

ZM-241385 (Ref) Triazolo-triazine -5.53

Asn253 (HB),

Glu169 (HB),

Phe168 (π-π)

0.8

Compound 13 1,3,5-Triazine -5.63

Asn253 (HB),

Leu249

(Hydrophobic)

1.2

Compound 9c 1,3,5-Triazine -9.10†
Phe171 (π-π),

Asn254 (HB)
5.4

Compound 4e
1,2,4-Triazin-3-

one
-8.20

Glu169 (HB),

Ile274

(Hydrophobic)

12.0

*Scores normalized to ChemPLP function (GOLD) or Glide XP where noted. †High score

indicates extensive hydrophobic contact surface.

Technical Insight: While ZM-241385 relies heavily on hydrogen bonding with Asn253, novel

triazinone derivatives (e.g., Compound 9c) exploit an "induced fit" mechanism, maximizing

hydrophobic interactions with Leu249 and Ile274. This shift often correlates with improved

residence time, a critical parameter for in vivo efficacy.

Selectivity Profile (A1 vs. A3)
Dual targeting of A1/A3 is relevant for oncology, whereas A2A selectivity is crucial for CNS

disorders.
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Compound A1 Score (kcal/mol) A3 Score (kcal/mol)
Selectivity
Outcome

ZM-241385 -4.82 -4.88
A2A Selective (Low

affinity for A1/A3)

Compound 13 -5.84 -6.76
Pan-AR Ligand (Binds

A1/A3 > ZM)

Compound 11b -8.62 -9.10 Dual A1/A3 Antagonist

Interpretation: The docking data reveals that removing the furan ring of ZM-241385 and

substituting the triazine core (as seen in Compound 13) significantly increases affinity for A1

and A3 receptors. This suggests that the N-ethyl substituent at the 9-position (present in ZM,

absent in some derivatives) acts as a "selectivity filter" against A1/A3 binding.

Structural Activity Relationship (SAR) Insights
The comparative docking reveals three critical design elements for triazinone ligands:

Core Planarity: The 1,2,4-triazinone core mimics the adenine ring of the endogenous ligand,

allowing for pi-stacking with Phe168 (A2A) or Phe171 (A1).

Exocyclic Amines: An exocyclic amine at the C2 or C4 position is essential for anchoring the

ligand via Asn253, acting as a hydrogen bond donor.

Tail Sterics: Bulky substituents (e.g., phenolic ethers) attached to the triazine tail extend into

the extracellular vestibule, enhancing subtype selectivity by interacting with variable loop

regions (ECL2).

Experimental Validation Protocol
Docking scores are predictive but require biological validation. The following protocol describes

the Radioligand Binding Assay, the gold standard for determining affinity (

).

In Vitro Validation Workflow
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This workflow validates the computational predictions by measuring the displacement of a

radiolabeled standard (e.g.,

) by the test compounds.
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Figure 2: Radioligand displacement assay workflow for determining binding affinity (Ki).

Protocol Check (Self-Validation):

Non-Specific Binding (NSB): Must be defined using a saturating concentration (10 µM) of an

unlabeled standard (e.g., NECA or XAC).

Equilibrium: Incubation time must exceed the association half-life (

) of the radioligand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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